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Compound of Interest

Compound Name: Piperazine sulfate

Cat. No.: B3028988 Get Quote

In-Depth Technical Guide: Piperazine Sulfate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

mechanism of action, and experimental evaluation of piperazine sulfate, a compound of

significant interest in pharmaceutical and veterinary sciences.

Core Properties of Piperazine Sulfate
Piperazine sulfate is the salt formed from piperazine and sulfuric acid. Its fundamental

chemical and physical properties are summarized below.

Data Presentation
Property Value Source(s)

Chemical Formula C₄H₁₂N₂O₄S [1][2][3]

C₄H₁₀N₂·H₂SO₄ [4][5]

Molecular Weight 184.22 g/mol [1][5]

Appearance
White to almost white

crystalline powder
[4]

Synonyms Piperazine sulphate [1]
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Mechanism of Action: Anthelmintic Activity
Piperazine and its salts are primarily utilized for their anthelmintic properties, particularly

against ascarids (roundworms) and pinworms.[6] The mechanism of action targets the

neuromuscular system of these parasites.

Piperazine acts as a gamma-aminobutyric acid (GABA) receptor agonist.[3][7][8] By binding to

GABA receptors on the muscle cells of nematodes, it mimics the action of the inhibitory

neurotransmitter GABA.[7] This leads to hyperpolarization of the nerve endings and muscle cell

membranes, reducing their excitability.[7] The resulting effect is a flaccid paralysis of the worm.

[7][8] Once paralyzed, the worms are unable to maintain their position in the host's

gastrointestinal tract and are expelled live from the body by normal peristaltic action.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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